Cas no 873811-36-0 (1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 873811-36-0
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5556428
• Update Time: 2025-10-29

1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C19H20N2O3S/c1-13-6-8-15(9-7-13)20-17-11-25(23,24)12-18(17)21(19(20)22)16-5-3-4-14(2)10-16/h3-10,17-18H,11-12H2,1-2H3
• InChI Key： OIUQEOWUXREWHL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(C)=C2)C2CS(=O)(=O)CC2N1C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

1-(3-Methylphenyl)-3-(4-Methylphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione

The compound 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione (CAS No: 873811-36-0) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienoimidazoles, which are known for their unique electronic properties and potential applications in advanced materials. The molecule's structure incorporates two methyl-substituted phenyl groups attached to a thienoimidazole core, which is further functionalized with a trione moiety. This combination of structural elements makes it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of thienoimidazoles in the development of new materials with tailored electronic properties. The presence of the trione group in this compound introduces additional functionality, potentially enhancing its ability to participate in chemical reactions or serve as a building block for more complex structures. Researchers have explored the synthesis of similar compounds using various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize yield and purity. These advancements have made it possible to produce 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione in quantities sufficient for further investigation.

The electronic properties of this compound have been studied extensively using computational chemistry techniques. These studies reveal that the thienoimidazole core contributes significantly to the molecule's conjugation and stability. The methyl-substituted phenyl groups act as electron-donating groups, modulating the electronic characteristics of the molecule and potentially enhancing its compatibility with other functional materials. Such insights are crucial for designing new materials with specific optical or electronic properties.

In terms of applications, 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione has shown promise in several areas. For instance, its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination polymers or metal-organic frameworks (MOFs). Additionally, its unique structure may lend itself to applications in nonlinear optics or as a component in organic electronics.

Recent research has also explored the use of this compound as a precursor for more complex molecular architectures. By incorporating it into larger molecular systems, scientists aim to exploit its electronic properties for innovative applications such as sensors or energy storage devices. Furthermore, its compatibility with various synthetic techniques suggests that it could be integrated into existing material fabrication processes without significant modifications.

Despite its potential applications, there are challenges associated with the synthesis and characterization of 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione. The complexity of its structure necessitates precise control over reaction conditions to ensure high yields and purity. Additionally, understanding its long-term stability under various environmental conditions remains an area requiring further investigation.

In conclusion, 1-(3-methylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione (CAS No: 873811-36-0) represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups make it a versatile compound with potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound is likely to play an increasingly important role in the development of new materials and technologies.